GLPG-0492

• CAS No.: 1215085-92-9
• Product Name: GLPG-0492
• Molecular Formula: C19H14F3N3O3
• Molecular Weight: 389.3342
• IUPAC Name: 4-[(4S)-4-(hydroxymethyl)-3-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile
• Standard InChI: InChI=1S/C19H14F3N3O3/c1-24-17(28)25(14-8-7-12(10-23)15(9-14)19(20,21)22)16(27)18(24,11-26)13-5-3-2-4-6-13/h2-9,26H,11H2,1H3/t18-/m1/s1
• Standard InChIKey: VAJGULUVTFDTAS-GOSISDBHSA-N
• SMILES: CN1C(=O)N(C(=O)C1(CO)C2=CC=CC=C2)C3=CC(=C(C=C3)C#N)C(F)(F)F
• Appearance: Solid powder
• Description: GLPG-0492, also known as DT-200, is a non-steroidal selective androgen receptor modulator potentially for the treatment of Duchenne muscular dystrophy. GLPG0492 treatment partially prevents immobilization-induced muscle atrophy with a trend to promote muscle fiber hypertrophy in a dose-dependent manner. Gene expression studies performed on tibialis samples revealed that both GLPG0492 was slowing down muscle loss by negatively interfering with major signaling pathways controlling muscle mass homeostasis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GLPG-0492; GLPG 0492; GLPG0492; DT-200; DT 200; DT200
• Reference: 1: Blanqué R, Lepescheux L, Auberval M, Minet D, Merciris D, Cottereaux C, Clément-Lacroix P, Delerive P, Namour F. Characterization of GLPG0492, a selective androgen receptor modulator, in a mouse model of hindlimb immobilization. BMC Musculoskelet Disord. 2014 Sep 3;15:291. doi: 10.1186/1471-2474-15-291. PubMed PMID: 25185887; PubMed Central PMCID: PMC4167280.; 2: Cozzoli A, Capogrosso RF, Sblendorio VT, Dinardo MM, Jagerschmidt C, Namour F, Camerino GM, De Luca A. GLPG0492, a novel selective androgen receptor modulator, improves muscle performance in the exercised-mdx mouse model of muscular dystrophy. Pharmacol Res. 2013 Jun;72:9-24. doi: 10.1016/j.phrs.2013.03.003. PubMed PMID: 23523664.; 3: Nique F, Hebbe S, Triballeau N, Peixoto C, Lefrançois JM, Jary H, Alvey L, Manioc M, Housseman C, Klaassen H, Van Beeck K, Guédin D, Namour F, Minet D, Van der Aar E, Feyen J, Fletcher S, Blanqué R, Robin-Jagerschmidt C, Deprez P. Identification of a 4-(hydroxymethyl)diarylhydantoin as a selective androgen receptor modulator. J Med Chem. 2012 Oct 11;55(19):8236-47. doi: 10.1021/jm300281x. PubMed PMID: 22957947.; 4: Thevis M, Schänzer W. Detection of SARMs in doping control analysis. Mol Cell Endocrinol. 2017 Jan 27. pii: S0303-7207(17)30053-9. doi: 10.1016/j.mce.2017.01.040. [Epub ahead of print] PubMed PMID: 28137616.
• PubChem Compound: 59317190
• Last Modified: Nov 11 2021